Cas no 927974-39-8 (4-Methyl-2-(3-bromophenyl)thiazole-5-carboxylic acid)

• Product Name: 4-Methyl-2-(3-bromophenyl)thiazole-5-carboxylic acid
• CAS No: 927974-39-8
• MF: C₁₁H₈BrNO₂S
• MW: 298.155720710754
• CID: 4665726
• Update Time: 2025-10-28

4-Methyl-2-(3-bromophenyl)thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-(3-bromophenyl)thiazole-5-carboxylic acid

• Inchi： 1S/C11H8BrNO2S/c1-6-9(11(14)15)16-10(13-6)7-3-2-4-8(12)5-7/h2-5H,1H3,(H,14,15)
• InChI Key： SUQBOUSBANHDAL-UHFFFAOYSA-N
• SMILES： S1C(C(O)=O)=C(C)N=C1C1=CC=CC(Br)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Additional information on 4-Methyl-2-(3-bromophenyl)thiazole-5-carboxylic acid

Comprehensive Overview of 4-Methyl-2-(3-bromophenyl)thiazole-5-carboxylic acid (CAS No. 927974-39-8)

4-Methyl-2-(3-bromophenyl)thiazole-5-carboxylic acid (CAS No. 927974-39-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the thiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a 3-bromophenyl group and a carboxylic acid moiety in its structure makes it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel therapeutic agents targeting infectious diseases and metabolic disorders.

In recent years, the compound has been explored for its role in medicinal chemistry and material science. The thiazole core is a common motif in FDA-approved drugs, such as antibiotics and antivirals, which aligns with the growing interest in antimicrobial resistance (AMR) solutions. Additionally, the bromine substituent offers unique reactivity for cross-coupling reactions, a hot topic in green chemistry and sustainable synthesis. These attributes make 4-Methyl-2-(3-bromophenyl)thiazole-5-carboxylic acid a compound of high relevance in contemporary research.

The synthesis of CAS No. 927974-39-8 typically involves multi-step organic reactions, including cyclization and functional group transformations. Its carboxylic acid group allows for further derivatization, enabling the creation of amides, esters, and other derivatives with tailored properties. This flexibility is crucial for high-throughput screening (HTS) in drug development, where rapid modification of lead compounds is essential. Moreover, the compound's structural uniqueness has sparked interest in computational chemistry, with studies leveraging AI-driven molecular modeling to predict its interactions with biological targets.

From an industrial perspective, 4-Methyl-2-(3-bromophenyl)thiazole-5-carboxylic acid is often sourced by custom synthesis providers due to its niche applications. The compound's purity and stability are critical factors for researchers, driving advancements in analytical techniques like HPLC and LC-MS. As the pharmaceutical industry shifts toward precision medicine, the demand for such tailored intermediates is expected to grow, further highlighting the importance of this compound.

In conclusion, CAS No. 927974-39-8 represents a versatile building block in modern chemistry, bridging gaps between drug discovery, material innovation, and sustainable practices. Its structural features and reactivity profile position it as a key player in addressing some of the most pressing challenges in science today, from antibiotic development to eco-friendly synthesis. As research continues to evolve, this compound is likely to remain at the forefront of interdisciplinary advancements.